B-(2-Oxo-2H-1-benzopyran-7-yl)boronic Acid
B-(2-Oxo-2H-1-benzopyran-7-yl)boronic Acid
Coumarin boronic acid (CBA) is a fluorescent probe that can be used to detect peroxynitrite (Item No. 81565), hypochlorous acid, and hydrogen peroxide. It reacts directly and rapidly with peroxynitrite at an exponentially faster rate (k = 1.1 μM/s) than hydrogen peroxide (k =1.5 M/s) and moderately faster rate than hypochlorous acid. Peroxynitrite oxidizes CBA stoichiometrically at a 1:1 ratio into a fluorescent product that can be examined at an excitation of 332 nm and emission > 400 nm.
Brand Name:
Vulcanchem
CAS No.:
1357078-03-5
VCID:
VC0032996
InChI:
InChI=1S/C9H7BO4/c11-9-4-2-6-1-3-7(10(12)13)5-8(6)14-9/h1-5,12-13H
SMILES:
B(C1=CC2=C(C=C1)C=CC(=O)O2)(O)O
Molecular Formula:
C9H7BO4
Molecular Weight:
189.961
B-(2-Oxo-2H-1-benzopyran-7-yl)boronic Acid
CAS No.: 1357078-03-5
Reference Standards
VCID: VC0032996
Molecular Formula: C9H7BO4
Molecular Weight: 189.961
| CAS No. | 1357078-03-5 |
|---|---|
| Product Name | B-(2-Oxo-2H-1-benzopyran-7-yl)boronic Acid |
| Molecular Formula | C9H7BO4 |
| Molecular Weight | 189.961 |
| IUPAC Name | (2-oxochromen-7-yl)boronic acid |
| Standard InChI | InChI=1S/C9H7BO4/c11-9-4-2-6-1-3-7(10(12)13)5-8(6)14-9/h1-5,12-13H |
| Standard InChIKey | MUZVCJQIBNTECF-UHFFFAOYSA-N |
| SMILES | B(C1=CC2=C(C=C1)C=CC(=O)O2)(O)O |
| Appearance | Assay:≥98%A crystalline solid |
| Description | Coumarin boronic acid (CBA) is a fluorescent probe that can be used to detect peroxynitrite (Item No. 81565), hypochlorous acid, and hydrogen peroxide. It reacts directly and rapidly with peroxynitrite at an exponentially faster rate (k = 1.1 μM/s) than hydrogen peroxide (k =1.5 M/s) and moderately faster rate than hypochlorous acid. Peroxynitrite oxidizes CBA stoichiometrically at a 1:1 ratio into a fluorescent product that can be examined at an excitation of 332 nm and emission > 400 nm. |
| Synonyms | Coumarin Boronic Acid |
| PubChem Compound | 73977909 |
| Last Modified | Nov 11 2021 |
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